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Compound of Interest

Compound Name: DTS(FBTTh2)2

Cat. No.: B12056953

Get Quote

The small molecule donor, 7,7′-(4,4-bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-

diyl)bis(6-fluoro-4-(5′-hexyl-[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole), commonly known

as DTS(FBTTh2)2, has emerged as a significant material in the field of organic photovoltaics

(OPVs). Its favorable electronic properties and ability to be solution-processed make it a

compelling candidate for high-efficiency bulk heterojunction (BHJ) solar cells. This guide

provides a comparative analysis of DTS(FBTTh2)2-based solar cell performance against

prominent alternative donor materials, supported by experimental data and detailed protocols

for researchers and scientists in the field.

Performance Comparison of Donor Materials
The performance of organic solar cells is critically dependent on the donor and acceptor

materials used in the active layer. Here, we compare the key photovoltaic parameters of solar

cells based on DTS(FBTTh2)2 with those employing the well-established polymer donors

PTB7-Th and P3HT, all paired with the fullerene acceptor PC71BM. It is important to note that

the presented values are derived from different studies and processing conditions, which can

influence device performance.
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Donor
Material

Acceptor
Material

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Referenc
e

p-

DTS(FBTT

h2)2

PC71BM 0.80 8.13 39.6
2.57

(pristine)
[3]

p-

DTS(FBTT

h2)2

PC71BM - - -
6.63 (with

SVA)
[3]

DTS[PTTH

2]2*
PC71BM - - -

8.16 (with

DIO)
[2]

PTB7-Th PC71BM - - - 10.5 [4]

PTB7 PC71BM 0.77 16.0 64 7.9 [5]

PTB7 PC71BM - - -
9.64 (with

SVA)
[1]

P3HT PCBM 0.61 9.11 55 3.10 [6]

P3HT PC71BM - - -
4.13 (with

additive)
[7]

Note: DTS[PTTH2]2 is a closely related small molecule donor to DTS(FBTTh2)2. SVA: Solvent

Vapor Annealing, DIO: 1,8-diiodooctane

The data indicates that while pristine DTS(FBTTh2)2 devices show modest efficiency,

performance is significantly enhanced through processing techniques like solvent vapor

annealing. The related DTS[PTTH2]2 donor has demonstrated efficiencies exceeding 8%.

Polymer donor PTB7-Th currently exhibits higher reported efficiencies in combination with

PC71BM. P3HT, a widely studied polymer, generally shows lower performance in this

comparison.

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon research findings. Below

are generalized experimental protocols for the fabrication and characterization of
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DTS(FBTTh2)2-based solar cells.

Device Fabrication Protocol
A typical fabrication process for a DTS(FBTTh2)2:PC71BM bulk heterojunction solar cell

follows these steps:

Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned

in ultrasonic baths of detergent, deionized water, acetone, and isopropanol. The substrates

are then dried with nitrogen and treated with UV-ozone for 15-20 minutes to improve the

work function and remove organic residues.

Hole Transport Layer (HTL) Deposition: A thin layer of poly(3,4-

ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the

cleaned ITO substrates. The substrates are then annealed at approximately 120-150°C for

10-15 minutes in a nitrogen-filled glovebox.

Active Layer Preparation and Deposition: The DTS(FBTTh2)2 donor and PC71BM acceptor

are dissolved in a common organic solvent such as chlorobenzene or chloroform to form the

photoactive blend solution. The typical concentration is around 20-30 mg/mL with a donor to

acceptor weight ratio of 7:3. For performance enhancement, additives like 1,8-diiodooctane

(DIO) can be added to the solution (typically 0.2-3% by volume).

Active Layer Spin-Coating: The blend solution is spin-coated onto the PEDOT:PSS layer

inside the glovebox to form a thin film of controlled thickness (typically 80-120 nm).

Post-Deposition Treatment (Optional):

Thermal Annealing: The substrates with the active layer are annealed at a specific

temperature (e.g., 80-120°C) for a set duration to optimize the film morphology.

Solvent Vapor Annealing (SVA): The films are exposed to the vapor of a solvent (e.g.,

tetrahydrofuran) for a controlled time to induce molecular rearrangement and improve

crystallinity.[3]

Electron Transport Layer (ETL) and Cathode Deposition: A thin layer of a suitable ETL

material (e.g., Ca, Ba, or LiF) followed by a thicker layer of Aluminum (Al) are thermally
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evaporated on top of the active layer under high vacuum (typically < 10-6 Torr). The

deposition rates and thicknesses are carefully controlled.

Device Characterization Protocol
The performance of the fabricated solar cells is evaluated using the following standard

characterization techniques:

Current Density-Voltage (J-V) Measurement: The J-V characteristics are measured using a

solar simulator under AM 1.5G illumination at 100 mW/cm². A source measure unit is used to

sweep the voltage and record the current. From the J-V curve, the key performance

parameters (Voc, Jsc, FF, and PCE) are extracted.

External Quantum Efficiency (EQE) Measurement: EQE (also known as Incident Photon-to-

Current Conversion Efficiency or IPCE) is measured to determine the spectral response of

the solar cell. This involves illuminating the device with monochromatic light of varying

wavelengths and measuring the resulting current.

Morphological Characterization: The morphology of the active layer blend is often

investigated using techniques like Atomic Force Microscopy (AFM) and Transmission

Electron Microscopy (TEM) to understand the phase separation and domain sizes of the

donor and acceptor materials.

Visualizing the Workflow and Energy Levels
To better illustrate the processes and concepts involved, the following diagrams are provided.
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Caption: Experimental workflow for fabricating and characterizing DTS(FBTTh2)2-based

organic solar cells.
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Caption: Energy level diagram for a DTS(FBTTh2)2-based solar cell with a fullerene acceptor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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